QL47
QL47
9-(1-methyl-4-pyrazolyl)-1-[1-(1-oxoprop-2-enyl)-2,3-dihydroindol-6-yl]-2-benzo[h][1,6]naphthyridinone is a naphthyridine derivative.
Brand Name:
Vulcanchem
CAS No.:
1469988-75-7
VCID:
VC0547907
InChI:
InChI=1S/C27H21N5O2/c1-3-25(33)31-11-10-17-4-7-21(13-24(17)31)32-26(34)9-6-19-14-28-23-8-5-18(12-22(23)27(19)32)20-15-29-30(2)16-20/h3-9,12-16H,1,10-11H2,2H3
SMILES:
CN1C=C(C=N1)C2=CC3=C4C(=CN=C3C=C2)C=CC(=O)N4C5=CC6=C(CCN6C(=O)C=C)C=C5
Molecular Formula:
C27H21N5O2
Molecular Weight:
447.5 g/mol
QL47
CAS No.: 1469988-75-7
Cat. No.: VC0547907
Molecular Formula: C27H21N5O2
Molecular Weight: 447.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 9-(1-methyl-4-pyrazolyl)-1-[1-(1-oxoprop-2-enyl)-2,3-dihydroindol-6-yl]-2-benzo[h][1,6]naphthyridinone is a naphthyridine derivative. |
|---|---|
| CAS No. | 1469988-75-7 |
| Molecular Formula | C27H21N5O2 |
| Molecular Weight | 447.5 g/mol |
| IUPAC Name | 9-(1-methylpyrazol-4-yl)-1-(1-prop-2-enoyl-2,3-dihydroindol-6-yl)benzo[h][1,6]naphthyridin-2-one |
| Standard InChI | InChI=1S/C27H21N5O2/c1-3-25(33)31-11-10-17-4-7-21(13-24(17)31)32-26(34)9-6-19-14-28-23-8-5-18(12-22(23)27(19)32)20-15-29-30(2)16-20/h3-9,12-16H,1,10-11H2,2H3 |
| Standard InChI Key | RTRNJQOBEOISFQ-UHFFFAOYSA-N |
| SMILES | CN1C=C(C=N1)C2=CC3=C4C(=CN=C3C=C2)C=CC(=O)N4C5=CC6=C(CCN6C(=O)C=C)C=C5 |
| Canonical SMILES | CN1C=C(C=N1)C2=CC3=C4C(=CN=C3C=C2)C=CC(=O)N4C5=CC6=C(CCN6C(=O)C=C)C=C5 |
| Appearance | white solid powder |
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